1-(4-Amino-3-methylphenyl)-4-iodo-2-methylimidazole

• Molecular Formula: C11H12IN3
• Molecular Weight: 313.14 g/mol
• IUPAC Name: 4-(4-iodo-2-methylimidazol-1-yl)-2-methylaniline
• InChI: InChI=1S/C11H12IN3/c1-7-5-9(3-4-10(7)13)15-6-11(12)14-8(15)2/h3-6H,13H2,1-2H3
• InChI Key: JAIRWGXMLDNERZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=C2C)I)N

Description

1-(4-Amino-3-methylphenyl)-4-iodo-2-methylimidazole is a useful research compound. Its molecular formula is C11H12IN3 and its molecular weight is 313.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Stannous chloride dihydrate (9.04 g) was added portionwise to a stirred suspension of 4-Iodo-1-(3-methyl-4-nitrophenyl)-2-methylimidazole (2.75 g) in absolute ethanol (50 cm3) under nitrogen. After heating under reflux for 1 hour, the cooled mixture was basified to pH8 with aqueous 2.5M sodium hydroxide, and extracted with chloroform (3×100 cm3). The combined and dried (MgSO4) organic extracts were evaporated in vacuo to give a residue which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with methanol:dichloromethane, 1:25 by volume. Combination and evaporation of appropriate fractions afforded the title compound as a crude oil (2.41 g), which was used directly without further purification.